Cas no 173089-81-1 (Isoquinoline-6-carbaldehyde)

Isoquinoline-6-carbaldehyde Properties

Names and Identifiers

• Isoquinoline-6-carbaldehyde
• 6-Isoquinolinecarboxaldehyde
• 6-Formylisoquinoline
• Isoquinoline-6-carboxaldehyde
• 6-Isoquinolinecarboxaldehyde (9CI)
• 6-Formylisoquinoline, 6-Formyl-2-azanaphthalene
• Isoquinoline-6-carboxaldehyde 95+%
• Isoquinoline-6-carbaldehyde≥ 95% (NMR)
• SCHEMBL1519743
• MFCD06227438
• EN300-187639
• AT15535
• FT-0722601
• PS-4735
• 173089-81-1
• Z1198168240
• A921685
• SXPXHJKHWVCCRO-UHFFFAOYSA-N
• MB03742
• CS-0021806
• AKOS006282766
• DTXSID50571038
• W-206049
• DB-064898
• 6-ISOQUINOLINECARBOXALDEHYDE
• isoquinoline-6-carbaldehyde
• +Expand

• MDL： MFCD06227438
• InChIKey： SXPXHJKHWVCCRO-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H7NO/c12-7-8-1-2-10-6-11-4-3-9(10)5-8/h1-7H
• SMILES： C1=CC2=CN=CC=C2C=C1C=O

Computed Properties

• Exact Mass: 157.05300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 157.052763847g/mol
• Heavy Atom Count: 12
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 30Ų

Experimental Properties

• LogP: 2.04730
• PSA: 29.96000
• Refractive Index: 1.687
• Boiling Point: 331.718°C at 760 mmHg
• Flash Point: 162.428°C
• Solubility: Slightly soluble (1.0 g/l) (25 º C),
• Density: 1.223±0.06 g/cm3 (20 ºC 760 Torr),

Isoquinoline-6-carbaldehyde Security Information

Isoquinoline-6-carbaldehyde Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%